3-chloro-N-(4-chlorobenzyl)benzenecarboximidamide

• IUPAC Name: 3-chloro-N'-[(4-chlorophenyl)methyl]benzenecarboximidamide
• InChI: InChI=1S/C14H12Cl2N2/c15-12-6-4-10(5-7-12)9-18-14(17)11-2-1-3-13(16)8-11/h1-8H,9H2,(H2,17,18)
• InChI Key: MMFGVFZSLAQWCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=NCC2=CC=C(C=C2)Cl)N
• Molecular Formula: C14H12Cl2N2
• Molecular Weight: 279.2 g/mol

Description

3-chloro-N-(4-chlorobenzyl)benzenecarboximidamide is a chemical compound. Unfortunately, there is limited information available about this compound in the public domain.

Scientific Research Applications

• Chemical Synthesis

  The compound has been involved in the synthesis of various chemical entities, such as benzamide derivatives and benzimidazole compounds. These processes often involve complex reactions like elimination, reduction, bromization, and condensation, demonstrating the compound's versatility in organic synthesis (Bi, 2015), (Bi, 2014).

• Structural Characterization

  The structural aspects of compounds derived from 3-chloro-N-(4-chlorobenzyl)benzenecarboximidamide have been elucidated using various spectroscopic and crystallographic techniques. This includes the study of dihedral angles, hydrogen bonding, and molecular conformations to understand the molecular structure and its implications on reactivity and properties (Yang et al., 2007), (El-Emam et al., 2012).

• Biological Activity Exploration

  Various studies have explored the biological activities of compounds synthesized from 3-chloro-N-(4-chlorobenzyl)benzenecarboximidamide. These activities include potential therapeutic applications as CCR5 antagonists and investigations into their antibacterial, antifungal, and antiviral properties. This research highlights the potential for these compounds in drug discovery and development (De-ju, 2014), (Qin et al., 2020).

• Photophysical and Electrochemical Properties

  The photophysical and electrochemical properties of derivatives of 3-chloro-N-(4-chlorobenzyl)benzenecarboximidamide have been investigated, contributing to the understanding of their potential applications in materials science, such as in photoluminescent materials or electronic devices (Chen et al., 2003).